Cas no 871254-63-6 (6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine)

• Product Name: 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine
• CAS No: 871254-63-6
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD09802041
• CID: 1871830
• PubChem ID: 17569283
• Update Time: 2025-06-09

6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-methyl-2h-pyrazolo[3,4-d]pyrimidine
• 6-CHLORO-3-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• AGN-PC-01K49N
• CTK6H4149
• AB52615
• AG-C-08272
• AK-43894
• 6-CHLORO-3-METHYL-1H-PYRAZOLO(3,4-D)PYRIMIDINE
• 1H-PYRAZOLO[3,4-D]PYRIMIDINE, 6-CHLORO-3-METHYL-
• 1h-pyrazolo[3,4-d]pyrimidine,6-chloro-3-methyl-
• CS-0059044
• DB-359431
• GAIAJUYBHMCMHP-UHFFFAOYSA-N
• MFCD09802041
• EN300-34896
• WJB25463
• 871254-63-6
• DTXSID701246589
• Z291278552
• AKOS032948071
• PS-16737
• SCHEMBL4997914
• AKOS009115984
• D73144
• 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine

• MDL： MFCD09802041
• Inchi： 1S/C6H5ClN4/c1-3-4-2-8-6(7)9-5(4)11-10-3/h2H,1H3,(H,8,9,10,11)
• InChI Key： GAIAJUYBHMCMHP-UHFFFAOYSA-N
• SMILES： ClC1N=CC2C(N=1)=NNC=2C

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.5

Additional information on 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine

Introduction to 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine (CAS No. 871254-63-6)

6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine, identified by the chemical compound code CAS No. 871254-63-6, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the pyrazolo[3,4-D]pyrimidine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the sixth position and a methyl group at the third position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry.

The pyrazolo[3,4-D]pyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This structural motif is known for its ability to interact with various biological targets, including enzymes and receptors, which has led to its exploration in the development of drugs for diverse therapeutic indications. The chloro group in 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine enhances its utility as a synthetic precursor, facilitating further functionalization through nucleophilic substitution reactions. Similarly, the methyl group at the third position influences the electronic properties of the molecule, affecting its binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazolo[3,4-D]pyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. For instance, modifications of the pyrazolo[3,4-D]pyrimidine scaffold have led to the discovery of molecules that selectively target specific kinases, thereby reducing off-target effects and improving treatment efficacy. The structural versatility of this class of compounds allows for the design of derivatives with enhanced pharmacokinetic profiles and improved solubility.

One of the most compelling aspects of 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive chloro group to introduce various substituents at different positions on the molecule, leading to a diverse library of derivatives. These derivatives have been evaluated for their biological activity across multiple disease models, including oncology and inflammatory disorders. The ability to fine-tune the structure of these compounds through strategic functionalization has opened new avenues for drug discovery.

The synthesis of 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine typically involves multi-step organic reactions that highlight its synthetic utility. The chlorination step at the sixth position can be achieved using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), while the introduction of the methyl group at the third position can be accomplished through alkylation reactions. These synthetic pathways are well-documented in organic chemistry literature and have been optimized for scalability and yield improvement.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of pyrazolo[3,4-D]pyrimidine derivatives. Molecular docking studies and virtual screening techniques have been employed to predict binding interactions between these compounds and their target proteins. This approach has accelerated the drug discovery process by allowing researchers to identify promising candidates before conducting costly wet-lab experiments. The integration of computational methods with experimental validation has become a cornerstone in modern pharmaceutical research.

The pharmacological profile of 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine has been extensively studied in preclinical models. Initial investigations have revealed its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By inhibiting these kinases, pyrazolo[3,4-D]pyrimidine derivatives may induce cell cycle arrest and apoptosis in cancer cells. Additionally, these compounds have shown anti-inflammatory properties by modulating signaling pathways associated with immune responses.

The safety and tolerability profile of 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine are under active investigation in preclinical toxicology studies. These studies aim to assess potential side effects and determine optimal dosing regimens for therapeutic applications. The compound's metabolic stability and excretion pathways are being carefully evaluated to ensure that it can be safely administered in clinical settings. Preliminary data suggest that it exhibits moderate bioavailability and rapid clearance from circulation after oral administration.

The future directions for research on 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine include exploring its potential in combination therapies with other anti-cancer agents. Combination treatments have shown increased efficacy by targeting multiple pathways involved in tumor growth and survival. Furthermore, efforts are underway to develop novel formulations that enhance drug delivery and bioavailability. Nanotechnology-based delivery systems are being investigated as potential strategies to improve therapeutic outcomes.

In conclusion,6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine (CAS No. 871254-63-6) represents a promising scaffold for developing next-generation pharmaceuticals. Its unique structural features and synthetic versatility make it an invaluable tool for medicinal chemists seeking to discover new treatments for chronic diseases such as cancer and inflammation-related disorders. As research continues to uncover new biological targets and advanced synthetic methodologies,6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine is poised to play a significant role in shaping future therapeutic strategies.